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Compound of Interest

(R)-4-(2-Amino-3-
Compound Name:

hydroxypropyl)phenol
CAS No.: 58889-64-8
Cat. No.: B1586227

Get Quote

Executive Summary

Immediate Action Required: This compound is a bioactive phenolic amine. It poses
environmental risks (aquatic toxicity) and health hazards (irritant/potential sensitizer). Do not
dispose of down the drain. The only compliant disposal method is high-temperature incineration
via a licensed hazardous waste contractor.

This guide outlines the segregation, packaging, and waste stream classification required to
ensure compliance with EPA/RCRA standards and laboratory safety best practices.

Chemical Identity & Hazard Profile

Before handling waste, verify the chemical identity to ensure compatibility with waste streams.
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Parameter

Details

Chemical Name

(R)-4-(2-Amino-3-hydroxypropyl)phenol

CAS Number

500-88-9 (General/Racemate reference)

Functional Groups

Phenol (Weak Acid), Primary Amine (Weak

Base), Alcohol

Physical State

Solid (Crystalline powder)

Primary Hazards

H315: Skin Irritation H319: Serious Eye lIrritation
H335: Respiratory Irritation

Reactivity

Amphoteric: Reacts with both strong acids and
strong bases.[1][2][3] Oxidation: Susceptible to
rapid oxidation; incompatible with strong

oxidizers.

Segregation Protocol (The "Self-Validating System")

To prevent accidental reactions in waste containers, you must follow a strict segregation logic.

This compound contains both electron-rich aromatic rings (phenol) and nucleophilic amines,

making it highly reactive with electrophiles.

CRITICAL: Do NOT mix with the following in the same waste container:

e Strong Oxidizers (Nitric Acid, Perchlorates): Risk of violent oxidation, fire, or formation of

explosive nitrated phenols.

e Acid Chlorides / Anhydrides: Will react exothermically with the amine and alcohol groups.

o Aldehydes: May cause polymerization or condensation reactions.

o Heavy Metals: Phenolic amines can chelate metals, potentially creating colored complexes

or interfering with downstream waste treatment.

Disposal Workflow: Decision Matrix
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The disposal route depends entirely on the physical state of the waste (Pure Solid vs.
Solution).

Waste Generation:
(R)-4-(2-Amino-3-hydroxypropyl)phenol

Determine Physical State

Pure Solid / Contaminated Solids
(Gloves, Weigh Boats)

/

Double Bag in Clear Polyethylene
(Zip-lock or Heat Seal)

Solution / Reaction Mixture

Identify Primary Solvent

Halogenated Solvent present? Non-Halogenated Solvent?
(DCM, Chloroform) (Methanol, Water, DMSO)

Y

Container: Wide-Mouth HDPE Drum
Label: 'Hazardous Waste - Solid Toxic'

Container: Amber Glass/HDPE Container: HDPE Carboy
Label: 'Waste Halogenated Solvents' Label: 'Waste Non-Halogenated Organics'

Transfer to EHS / Waste Contractor
(Incineration)

Click to download full resolution via product page
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Figure 1:Decision matrix for waste stream selection. Note that "Halogenated" status is
determined by the solvent carrier, not the solute itself.[1][2]

Step-by-Step Operational Procedures
Scenario A: Disposal of Pure Solid (Expired/Unused)

o Why: Solids are best handled via "Lab Packing” to minimize handling exposure and prevent
dust generation.

o PPE Required: Nitrile gloves (double gloving recommended), safety goggles, lab coat, and
N95 dust mask (if handling open powder outside a fume hood).

o Containment: Keep the chemical in its original manufacturer vial if possible. Ensure the cap
is tight.[4]

e Secondary Containment: Place the vial inside a clear, heavy-duty polyethylene bag (Ziploc
type).

e Labeling: Attach a hazardous waste tag to the bag.
o Constituents: "(R)-4-(2-Amino-3-hydroxypropyl)phenol"[1][2]

o Hazard Checkboxes: Toxic, Irritant.[5][6][7]

Storage: Place the bagged item into the lab's designated "Solid Hazardous Waste" drum.

Scenario B: Disposal of Liquid Waste (HPLC Waste / Mother Liquors)

e Why: Phenols can degrade plastic over time; however, dilute solutions are generally safe in
HDPE.

o Compatibility Check: Ensure the waste carboy does not contain nitric acid or strong
oxidizers.

¢ Solvent ldentification:

o If dissolved in Methanol/Ethanol/DMSQO: Use the Non-Halogenated Organic Waste stream.
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o If dissolved in DCM/Chloroform: Use the Halogenated Organic Waste stream.

Transfer: Pour waste into the carboy using a funnel in a fume hood.

Rinsing: Rinse the original glassware with a small amount of compatible solvent and add the
rinse to the waste container.

Log Entry: Immediately update the waste container log sheet with the approximate volume
and concentration of the phenol derivative.

Scenario C: Spill Cleanup (Emergency Response)

Why: Mechanical removal is preferred over chemical neutralization to avoid generating heat
or unexpected fumes.

Isolate: Evacuate the immediate area if dust is airborne.
Protect: Wear full PPE.

Absorb:

o Liquids: Cover with vermiculite or commercial spill pads.

o Solids: Do not dry sweep (creates dust). Cover with wet paper towels or use a HEPA-
filtered vacuum if available.

Collect: Scoop material into a wide-mouth jar or heavy-duty bag.

Clean: Wipe the surface with a soap/water solution. Collect these wipes as solid hazardous
waste.

Regulatory Framework (RCRA/EPA)[1][2]

While this specific isomer may not be explicitly listed on the EPA "P-List" (Acutely Hazardous)

or "U-List" (Toxic), it must be treated as a Characteristic Waste or managed under the "Mixture

Rule" due to its toxicity profile.

Waste Code Assignment:
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o If the waste is a formulation containing solvents, the codes FO03 (Ignitable non-
halogenated) or FO02 (Halogenated) often apply.

o If pure substance: Assign D001 (Ignitable) if combustible, or manage as Non-Regulated
Hazardous Waste (requiring incineration) depending on state-specific regulations.

o Disposal Method: The ultimate fate of this molecule must be incineration at a permitted TSD
(Treatment, Storage, and Disposal) facility. This ensures the thermal destruction of the
phenolic and amine moieties, preventing environmental accumulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [(R)-4-(2-Amino-3-hydroxypropyl)phenol: Proper
Disposal & Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1586227/docs#r-4-2-amino-3-hydroxypropyl-phenol-
proper-disposal-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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